Cas no 620112-15-4 ((2E)-2-(1,3-benzothiazol-2-yl)-3-2-(4-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-ylprop-2-enenitrile)

(2E)-2-(1,3-benzothiazol-2-yl)-3-2-(4-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-ylprop-2-enenitrile structure

620112-15-4 structure

Product Name:(2E)-2-(1,3-benzothiazol-2-yl)-3-2-(4-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-ylprop-2-enenitrile

CAS No:620112-15-4

MF:C₂₆H₁₈N₄O₃S

MW:466.511124134064

CID:6494575

Update Time:2023-12-27

(2E)-2-(1,3-benzothiazol-2-yl)-3-2-(4-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- (2E)-2-(1,3-benzothiazol-2-yl)-3-2-(4-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-ylprop-2-enenitrile
- (E)-2-(1,3-benzothiazol-2-yl)-3-[2-(4-methoxyphenoxy)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]prop-2-enenitrile
- 2-Benzothiazoleacetonitrile, α-[[2-(4-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene]-
- Inchi： 1S/C26H18N4O3S/c1-16-6-5-13-30-23(16)29-24(33-19-11-9-18(32-2)10-12-19)20(26(30)31)14-17(15-27)25-28-21-7-3-4-8-22(21)34-25/h3-14H,1-2H3/b17-14+
- InChI Key： BCHWADCOWIKLGB-SAPNQHFASA-N
- SMILES： C(#N)/C(/C1=NC2=CC=CC=C2S1)=C\C1C(=O)N2C=CC=C(C)C2=NC=1OC1=CC=C(OC)C=C1

Experimental Properties

Density: 1.33±0.1 g/cm3(Predicted)
Boiling Point: 564.4±60.0 °C(Predicted)
pka: -0.79±0.70(Predicted)

(2E)-2-(1,3-benzothiazol-2-yl)-3-2-(4-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-ylprop-2-enenitrile Pricemore >>

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